Cas no 95566-41-9 (1-Hexanamine,6-isocyanato-)

1-Hexanamine,6-isocyanato- Properties

Names and Identifiers

• 1-Hexanamine,6-isocyanato-
• 1,6-hexamethyleneaminoisocyanate
• 6-isocyanatohexan-1-amine
• 1-Hexanamine, 6-isocyanato-
• SCHEMBL9627776
• DTXSID30241883
• 95566-41-9
• +Expand

• InChIKey： WKOZVZPXSAEOMY-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14N2O/c8-5-3-1-2-4-6-9-7-10/h1-6,8H2
• SMILES： C(CCCN=C=O)CCN

Computed Properties

• Exact Mass: 142.111
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 142.111
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Refractive Index: 1.476
• Boiling Point: 216.5°Cat760mmHg
• Flash Point: 84.8°C
• Density: 0.98